4-chloro-N-cyclohexylbenzenecarboximidamide hydrochloride
Overview
Description
4-chloro-N-cyclohexylbenzenecarboximidamide hydrochloride, also known as CX-5461, is a small molecule inhibitor that targets RNA polymerase I transcription. It was first discovered in 2011 and has since been studied for its potential as an anti-cancer drug.
Mechanism of Action
4-chloro-N-cyclohexylbenzenecarboximidamide hydrochloride targets RNA polymerase I transcription, which is responsible for the transcription of ribosomal RNA. It binds to the DNA template and prevents the polymerase from elongating the RNA transcript. This leads to the inhibition of ribosome biogenesis and the induction of DNA damage response pathways, ultimately leading to cell death.
Biochemical and Physiological Effects:
4-chloro-N-cyclohexylbenzenecarboximidamide hydrochloride has been shown to induce DNA damage response pathways, including the activation of p53 and the phosphorylation of H2AX. It also inhibits ribosome biogenesis, leading to a decrease in protein synthesis. 4-chloro-N-cyclohexylbenzenecarboximidamide hydrochloride has been shown to selectively target cancer cells that have high levels of ribosomal DNA transcription, while sparing normal cells.
Advantages and Limitations for Lab Experiments
One advantage of 4-chloro-N-cyclohexylbenzenecarboximidamide hydrochloride is its selectivity for cancer cells with high levels of ribosomal DNA transcription. This makes it a promising candidate for cancer therapy. However, 4-chloro-N-cyclohexylbenzenecarboximidamide hydrochloride has limitations in terms of its toxicity and potential side effects. Further studies are needed to determine the optimal dosage and treatment regimen for 4-chloro-N-cyclohexylbenzenecarboximidamide hydrochloride.
Future Directions
There are several future directions for the study of 4-chloro-N-cyclohexylbenzenecarboximidamide hydrochloride. One area of research is the development of combination therapies that can enhance the efficacy of 4-chloro-N-cyclohexylbenzenecarboximidamide hydrochloride. Another area of research is the identification of biomarkers that can predict the response to 4-chloro-N-cyclohexylbenzenecarboximidamide hydrochloride. Additionally, there is a need for further studies to determine the optimal dosage and treatment regimen for 4-chloro-N-cyclohexylbenzenecarboximidamide hydrochloride. Overall, 4-chloro-N-cyclohexylbenzenecarboximidamide hydrochloride has shown promising results in preclinical models of cancer and warrants further investigation as a potential anti-cancer drug.
Scientific Research Applications
4-chloro-N-cyclohexylbenzenecarboximidamide hydrochloride has been studied for its potential as an anti-cancer drug. It has been shown to selectively target cancer cells that have high levels of ribosomal DNA transcription. 4-chloro-N-cyclohexylbenzenecarboximidamide hydrochloride has been tested in preclinical models of cancer and has shown promising results in inhibiting tumor growth.
properties
IUPAC Name |
4-chloro-N'-cyclohexylbenzenecarboximidamide;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17ClN2.ClH/c14-11-8-6-10(7-9-11)13(15)16-12-4-2-1-3-5-12;/h6-9,12H,1-5H2,(H2,15,16);1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WJSHVTZTXIWURX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)N=C(C2=CC=C(C=C2)Cl)N.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18Cl2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-N-cyclohexylbenzenecarboximidamide hydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl 6-bromo-1-methyl-1-(4-methylbenzoyl)-2-oxo-1,7b-dihydrocyclopropa[c]chromene-1a(2H)-carboxylate](/img/structure/B4079789.png)
![N-[1-(1-adamantyl)ethyl]-N'-benzylthiourea](/img/structure/B4079796.png)
![methyl 1-[2-(4-bromophenyl)-1-methyl-2-oxoethyl]-3-oxo-2,3-dihydro-1H-benzo[f]chromene-2-carboxylate](/img/structure/B4079805.png)
![1-[(4-butoxyphenyl)sulfonyl]-4-(3-chloro-4-methylphenyl)piperazine](/img/structure/B4079809.png)
![6-(3-chlorophenyl)-6,6a,7,11b-tetrahydro-5H-indeno[2,1-c]quinoline-2-carboxylic acid](/img/structure/B4079813.png)
![N-[5-(4-methoxy-1-phthalazinyl)-2-(4-morpholinyl)phenyl]cyclohexanecarboxamide](/img/structure/B4079815.png)
![N'-[(4-bromophenyl)sulfonyl]-4-chloro-N-isopropylbenzenecarboximidamide](/img/structure/B4079851.png)
![8-(2-iodophenyl)-11,11-dimethyl-8,10,11,12-tetrahydrobenzo[a]-4,7-phenanthrolin-9(7H)-one](/img/structure/B4079854.png)
![7-tert-butyl-3-(2-oxopropyl)-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one](/img/structure/B4079864.png)
![1,7,7-trimethyl-4-{[4-(2-pyrimidinyl)-1-piperazinyl]carbonyl}bicyclo[2.2.1]heptan-2-one](/img/structure/B4079878.png)
